5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride
Overview
Description
5-(Chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride (CMIPH) is an organic compound with a variety of uses in scientific research. It is a white, crystalline solid that is soluble in water and organic solvents. CMIPH has a variety of applications in medicinal chemistry, due to its ability to form stable complexes with other molecules. In addition, CMIPH has been used in the synthesis of pharmaceuticals, as well as in the synthesis of other compounds used in research.
Mechanism of Action
The mechanism of action of 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride is not well understood. However, it is believed to be due to its ability to form complexes with other molecules. These complexes can then interact with various enzymes and other proteins, leading to changes in the biochemical pathways in cells. In addition, 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride can also interact with DNA and RNA, leading to changes in gene expression and cellular metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride are not well understood. However, it is believed to be involved in the regulation of gene expression and cellular metabolism. In addition, 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride has been shown to be involved in the regulation of enzyme-catalyzed reactions, as well as in the formation of complexes with other molecules.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride in laboratory experiments is its ability to form stable complexes with other molecules. This allows researchers to study the effects of drug-ligand interactions in more detail. However, one of the main limitations of using 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride is its potential toxicity. Therefore, it is important to use appropriate safety measures when handling 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride in the laboratory.
Future Directions
The potential applications of 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride are still being explored. Some of the potential future directions of research include the study of its effects on gene expression, the use of 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride in the synthesis of peptides and other biomolecules, and the development of new drugs and other compounds using 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride as an intermediate. In addition, further research into the safety and toxicity of 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride is also needed.
Synthesis Methods
5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride can be synthesized from the reaction of 5-chloro-1-methyl-1H-imidazole with propan-2-ol in the presence of hydrochloric acid. The reaction is carried out in an aqueous medium at a temperature of 70-80 °C for a period of one hour, after which the reaction mixture is cooled and the product is extracted by filtration. The product is then purified by recrystallization from a solvent mixture of ethanol and water.
Scientific Research Applications
5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride has been used in a variety of scientific research applications, including medicinal chemistry, biochemistry, and pharmaceutical synthesis. In medicinal chemistry, 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride has been used to form stable complexes with other molecules, which can be used to study the effects of drug-ligand interactions. In biochemistry, 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride has been used in the synthesis of peptides and other biomolecules, as well as in the study of enzyme-catalyzed reactions. In pharmaceutical synthesis, 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride has been used as an intermediate in the synthesis of various drugs, such as anticancer agents and antibiotics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride involves the reaction of 1-(propan-2-yl)-1H-imidazole with chloromethyl methyl ether followed by treatment with hydrochloric acid to yield the final product.", "Starting Materials": [ "1-(propan-2-yl)-1H-imidazole", "Chloromethyl methyl ether", "Hydrochloric acid" ], "Reaction": [ "Step 1: 1-(propan-2-yl)-1H-imidazole is reacted with chloromethyl methyl ether in the presence of a Lewis acid catalyst such as zinc chloride or aluminum chloride.", "Step 2: The resulting intermediate is then treated with hydrochloric acid to yield 5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
497853-91-5 |
Product Name |
5-(chloromethyl)-1-(propan-2-yl)-1H-imidazole hydrochloride |
Molecular Formula |
C7H12Cl2N2 |
Molecular Weight |
195.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
